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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dimefox (CAS: 115-26-4) is a highly toxic organophosphate compound historically used as a

systemic insecticide and acaricide.[1][2] Although its use as a pesticide has been discontinued

in most countries, its potent and well-characterized mechanism of action makes it a valuable

model compound for comparative toxicology studies.[2] As an irreversible acetylcholinesterase

inhibitor, Dimefox serves as a reference toxicant for investigating the effects of neurotoxic

agents, studying species-specific differences in sensitivity, and exploring the molecular

pathways underlying organophosphate toxicity.[3] This document provides detailed protocols

and data for utilizing Dimefox in such studies.

Mechanism of Action

The primary mechanism of toxicity for Dimefox, like other organophosphate nerve agents, is

the inhibition of acetylcholinesterase (AChE).[1][3][4] AChE is a critical enzyme that breaks

down the neurotransmitter acetylcholine (ACh) in synaptic clefts and neuromuscular junctions.

[3] By forming a covalent bond with the active site of AChE, Dimefox causes irreversible

inhibition of the enzyme.[3] This leads to an accumulation of ACh, resulting in excessive and

continuous stimulation of cholinergic receptors, which manifests as a cholinergic crisis

characterized by symptoms like profuse salivation, convulsions, respiratory depression, and

ultimately, death by asphyxiation or cardiac arrest.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Utilizing Dimefox in Comparative
Toxicology Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150142#using-dimefox-in-comparative-toxicology-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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